Cas no 1803828-22-9 (Methyl 2,3-difluoropyridine-4-acetate)

• Product Name: Methyl 2,3-difluoropyridine-4-acetate
• CAS No: 1803828-22-9
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD28790924
• CID: 4904946
• PubChem ID: 130937621
• Update Time: 2025-06-11

Methyl 2,3-difluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-difluoropyridine-4-acetate

• MDL： MFCD28790924
• Inchi： 1S/C8H7F2NO2/c1-13-6(12)4-5-2-3-11-8(10)7(5)9/h2-3H,4H2,1H3
• InChI Key： UYDQBHKVWSWFML-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-difluoropyridine-4-acetate

Methyl 2,3-Difluoropyridine-4-acetate: An Emerging Compound in Pharmaceutical Research

Methyl 2,3-difluoropyridine-4-acetate (CAS No. 1803828-22-9) is a versatile and intriguing compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of methyl 2,3-difluoropyridine-4-acetate is defined by a pyridine ring substituted with two fluorine atoms at the 2 and 3 positions, and an acetate group at the 4 position. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, enhancing their metabolic stability, lipophilicity, and binding affinity to target proteins. Methyl 2,3-difluoropyridine-4-acetate exemplifies this trend, as its difluoropyridine core offers a robust platform for the design of potent and selective ligands.

In the context of drug development, methyl 2,3-difluoropyridine-4-acetate has been explored as a building block for the synthesis of small molecules targeting various disease states. For instance, studies have shown that derivatives of this compound exhibit promising activity against specific enzymes and receptors involved in cancer, neurodegenerative disorders, and inflammatory conditions. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the therapeutic potential of these derivatives.

Beyond its direct applications in drug discovery, methyl 2,3-difluoropyridine-4-acetate serves as a valuable intermediate in organic synthesis. Its reactivity and stability make it an ideal starting material for constructing complex molecular architectures. Researchers have utilized this compound in multistep syntheses to access a wide range of bioactive molecules, including those with complex stereochemistry and multiple functional groups.

The synthesis of methyl 2,3-difluoropyridine-4-acetate has been optimized through various methodologies, each offering unique advantages depending on the desired scale and purity requirements. Common approaches include metal-catalyzed reactions, nucleophilic substitution reactions, and electrophilic fluorination processes. These synthetic routes not only facilitate the production of high-purity material but also enable the preparation of closely related analogs for structure-activity relationship (SAR) studies.

In addition to its synthetic utility, methyl 2,3-difluoropyridine-4-acetate has been investigated for its potential as a radiolabeled tracer in nuclear medicine. The incorporation of fluorine isotopes into this compound can provide valuable insights into pharmacokinetic profiles and biodistribution patterns, aiding in the development of imaging agents for diagnostic purposes.

The environmental impact and safety profile of methyl 2,3-difluoropyridine-4-acetate are also important considerations in its application. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly under laboratory conditions. However, adherence to standard safety protocols is essential to ensure safe handling and disposal practices.

In conclusion, methyl 2,3-difluoropyridine-4-acetate (CAS No. 1803828-22-9) represents a promising compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents and advanced synthetic methodologies. As research continues to uncover new possibilities for this compound, its significance in the field is likely to grow further.